4-Hydroxy-2-methoxy-6-methylbenzonitrile
Description
4-Hydroxy-2-methoxy-6-methylbenzonitrile is a chemical compound with the molecular formula C9H9NO2 and a molecular weight of 163.17 . It is also known by its synonyms, which include Benzonitrile .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzonitrile group (a benzene ring attached to a nitrile group) that is substituted with hydroxy, methoxy, and methyl groups .Scientific Research Applications
Improved Synthesis
A study by Zheng, Wang, Scola, and D'Andrea (2009) reports an efficient synthetic route for derivatives related to 4-Hydroxy-2-methoxy-6-methylbenzonitrile. This method offers better yield, less hazard, and higher reproducibility compared to previous methods (Zheng, Wang, Scola, & D'Andrea, 2009).
Anti-tumor Activities
Li (2015) synthesized novel 4-aminoquinazoline derivatives using a process involving this compound. Preliminary tests showed that these derivatives had significant activities against Bcap-37 cell proliferation, indicating potential anti-tumor applications (Li, 2015).
Tyrosinase Inhibition
Nihei and Kubo (2019) identified 4-methoxybenzonitrile, a related compound, as a novel mushroom tyrosinase inhibitor. This suggests potential applications of this compound in fields related to enzyme inhibition (Nihei & Kubo, 2019).
Thermochemistry Studies
Zaitseva et al. (2015) conducted a study on methylbenzonitriles' thermochemistry, which can be relevant for understanding the thermochemical properties of this compound (Zaitseva et al., 2015).
Oxidation Studies
Orita, Shimizu, Hayakawa, and Takehira (1989) examined the oxidation of methoxybenzenes to quinones and phenols, providing insights that might be applicable to the oxidation behavior of this compound (Orita, Shimizu, Hayakawa, & Takehira, 1989).
Aryne-Forming Conditions
A study by Deshmukh, Morgan, Tran, and Biehl (1992) on aryl nitriles under aryne-forming conditions may provide insights into the reactivity of similar compounds like this compound (Deshmukh, Morgan, Tran, & Biehl, 1992).
Nucleophilic Aromatic Substitution
Giannopoulos, Ferguson, Wakefield, and Varvounis (2000) conducted a study on nucleophilic aromatic substitutions, which might provide useful information on similar reactions involving this compound (Giannopoulos, Ferguson, Wakefield, & Varvounis, 2000).
Functional Polymers
Xi, Basset, and Vogl (1984) synthesized 5-methoxy-2H-benzotriazol-2-yl mono- or di-substituted resorcinols and phloroglucinols, indicating possible applications in functional polymer synthesis (Xi, Basset, & Vogl, 1984).
Properties
IUPAC Name |
4-hydroxy-2-methoxy-6-methylbenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c1-6-3-7(11)4-9(12-2)8(6)5-10/h3-4,11H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFHZPADMMRXYTL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C#N)OC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1374575-05-9 |
Source
|
| Record name | 4-hydroxy-2-methoxy-6-methylbenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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